Cas no 1186404-90-9 (2-2-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-2-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1186404-90-9
• MF: C₁₂H₇F₄NO₂S
• MW: 305.248095750809
• MDL: MFCD12827822
• CID: 4576332
• Update Time: 2025-10-28

2-2-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-Fluoro-4-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-2-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD12827822
• Inchi： 1S/C12H7F4NO2S/c1-5-9(11(18)19)20-10(17-5)7-3-2-6(4-8(7)13)12(14,15)16/h2-4H,1H3,(H,18,19)
• InChI Key： PLQSFZXGFFQSBZ-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1C1=CC=C(C(F)(F)F)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-2-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-1,3-thiazole-5-carboxylic acid

2-Fluoro-4-(Trifluoromethyl)Phenyl-4-Methyl-1,3-Thiazole-5-Carboxylic Acid: A Comprehensive Overview

2-Fluoro-4-(Trifluoromethyl)Phenyl-4-Methyl-1,3-Thiazole-5-Carboxylic Acid, also known by its CAS registry number CAS 1186404-90-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a thiazole moiety, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of 2-fluoro-4-(trifluoromethyl)phenyl group attached to the 1,3-thiazole ring is notable for its potential to exhibit diverse chemical reactivity and biological activity. The presence of fluorine atoms and the trifluoromethyl group introduces electronic effects that can influence the compound's stability, solubility, and interaction with biological systems. Recent studies have highlighted the importance of such fluorinated aromatic systems in enhancing the pharmacokinetic properties of drug candidates.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the trifluoromethyl group and fluorine atoms is achieved through electrophilic substitution reactions, which are carefully optimized to ensure high yields and purity. The subsequent coupling with the thiazole moiety requires precise control over reaction conditions to maintain the integrity of the functional groups involved.

One of the most exciting aspects of this compound is its potential application in pharmaceutical research. The thiazole ring is known for its ability to act as a bioisostere for other heterocyclic structures, which can significantly impact drug design. Recent advancements in medicinal chemistry have demonstrated that incorporating fluorinated groups into drug molecules can improve their bioavailability and efficacy. For instance, studies have shown that compounds with similar structural features exhibit potent inhibitory activity against certain enzymes involved in disease pathways.

In addition to its pharmaceutical applications, this compound has shown promise in other areas such as agrochemicals and materials science. Its ability to act as a precursor for more complex molecules makes it a valuable building block in organic synthesis. Researchers have also explored its potential as an advanced material for use in electronic devices due to its unique electronic properties.

The environmental impact and safety profile of CAS 1186404-90-9 are critical considerations for its widespread use. Initial assessments indicate that the compound exhibits low toxicity under standard testing conditions; however, further studies are required to fully understand its long-term effects on ecosystems and human health. Regulatory bodies are increasingly emphasizing the importance of green chemistry principles in chemical development, and this compound's synthesis pathway aligns with these goals by minimizing waste and utilizing sustainable practices.

In conclusion, 2-fluoro-4-(trifluoromethyl)phenyl-4-methyl-1,3-thiazole-5-carboxylic acid represents a compelling example of how modern organic chemistry can yield compounds with versatile applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological testing, positions it as a key player in future research and development efforts.